BE“GHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Laboratory: Proper Disposal
of Royal Jelly Acid (10-HDA)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Royal Jelly acid

Cat. No.: B087122

For researchers and scientists in drug development, meticulous handling and disposal of all
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the proper disposal of
Royal Jelly acid, also known as (E)-10-Hydroxy-2-decenoic acid (10-HDA), a unique fatty acid
found in royal jelly. Adherence to these protocols will help your institution remain compliant with
safety regulations and build a culture of responsible chemical management.

Chemical and Physical Properties of Royal Jelly Acid

Understanding the properties of a substance is the first step toward safe handling and disposal.
The following table summarizes key quantitative data for Royal Jelly acid.
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Property Data Reference

) (E)-10-Hydroxy-2-decenoic
Chemical Name . [1][2]
aci

Royal Jelly acid, (E)-Queen

Synonyms Bee Acid [1][3]
CAS Number 14113-05-4 [1][3]
Molecular Formula C10H1803 [11[3]
Molecular Weight 186.25 g/mol [1][3]
Purity >98% [3]

Skin Irritant (Category 2),
Hazard Classification Serious Eye Irritant (Category [1][2]
2A)

Experimental Protocol: Standard Disposal
Procedure for Royal Jelly Acid

This protocol outlines the necessary steps for the safe disposal of Royal Jelly acid in a
laboratory setting. The primary principle is to treat it as a hazardous chemical waste stream,
avoiding environmental release.

Materials Required:

» Appropriate Personal Protective Equipment (PPE): Safety goggles with side-shields,
protective gloves, impervious lab coat.[1]

» Designated, compatible hazardous waste container with a secure screw cap.[4][5]
e Hazardous Waste Label.[4][6]
 Inert absorbent material (e.g., diatomite, universal binders) for spill cleanup.[1]

e 70% Ethanol or other suitable decontamination solution.[1]
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Procedure:
e Preparation and Labeling:

o Designate a specific, compatible waste container for Royal Jelly acid waste. The
container must be in good condition, leak-proof, and have a tightly fitting cap.[4][5]

o Affix a "Hazardous Waste" label to the container before adding any waste.[4][5]

o On the label, clearly write the full chemical name: "Royal Jelly acid" or "(E)-10-Hydroxy-2-
decenoic acid". Do not use abbreviations.[4] List all constituents and their approximate
percentages if it is a mixed waste stream.[5]

o Waste Collection:

o Solid Waste: Carefully transfer solid Royal Jelly acid or materials contaminated with it
(e.g., weighing paper, contaminated gloves) into the designated hazardous waste
container. Avoid creating dust.[7]

o Liquid Waste: Transfer solutions containing Royal Jelly acid into a designated liquid
hazardous waste container.

o Empty Containers: The original container of Royal Jelly acid must be triple-rinsed with a
suitable solvent. The first rinseate must be collected and disposed of as hazardous waste.
[6][8] After thorough rinsing and air-drying, deface the original label and dispose of the
container according to your institution's guidelines for clean glassware or plastic.[6]

e Storage:

o Keep the hazardous waste container securely capped at all times, except when adding
waste.[5][6]

o Store the container in a designated Satellite Accumulation Area (SAA).[4]

o Segregate the waste container from incompatible materials, such as strong oxidizing
agents, strong acids, or strong alkalis.[1][4] Use secondary containment bins to prevent
spills from spreading.[6]
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e Accidental Spill Cleanup:

o

Ensure the area is well-ventilated.[1]
o Wearing full PPE, contain the spill.[1]

o For liquid spills, absorb the material with a finely-powdered, liquid-binding material like
diatomite.[1] For solid spills, carefully sweep up the material to avoid creating dust and
place it in the hazardous waste container.[7]

o Decontaminate the spill area and any affected equipment by scrubbing with alcohol or
another appropriate solvent.[1]

o Dispose of all cleanup materials as hazardous waste.[1]
» Final Disposal:

o Do not dispose of Royal Jelly acid down the drain or in the regular trash.[3][6]
Discharging into sewers is to be avoided.[3]

o Once the waste container is full, arrange for pickup by contacting your institution's
Environmental Health and Safety (EHS) office or a licensed professional waste disposal
service.[7] Follow your institution's specific procedures for waste pickup requests.[5]

Mandatory Visualizations

To further clarify the procedural flow, the following diagrams illustrate the logical relationships in
the disposal workflow for Royal Jelly acid.
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Caption: Workflow for the routine disposal and spill management of Royal Jelly acid.
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Caption: Decision-making flowchart for the proper disposal route of Royal Jelly acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Royal Jelly Acid (10-HDA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087122#royal-jelly-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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